1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl pyridine-3-carboxylate

• IUPAC Name: [1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl] pyridine-3-carboxylate
• InChI: InChI=1S/C17H15N3O3S/c1-22-13-5-2-6-14-15(13)19-17(24-14)20-9-12(10-20)23-16(21)11-4-3-7-18-8-11/h2-8,12H,9-10H2,1H3
• InChI Key: VUFAHAGJVGVFPV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=CC=C1)SC(=N2)N3CC(C3)OC(=O)C4=CN=CC=C4
• Molecular Formula: C17H15N3O3S
• Molecular Weight: 341.4 g/mol

Description

The compound “1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl pyridine-3-carboxylate” is a complex organic molecule that contains several functional groups including a methoxy group, a benzothiazole ring, an azetidine ring, and a pyridine ring with a carboxylate group. These functional groups suggest that the compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several heterocyclic rings. These rings would likely contribute to the stability of the molecule and could influence its reactivity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-donating methoxy group and the electron-withdrawing carboxylate group. The presence of nitrogen and sulfur atoms in the heterocyclic rings could also enable a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups and molecular structure. For example, the presence of a carboxylate group could make the compound acidic, while the methoxy group could increase its solubility in organic solvents.

Scientific Research Applications

1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl pyridine-3-carboxylate has been used in a number of scientific research applications. It has been used as a starting material for the synthesis of peptides, peptidomimetics, and other organic compounds. In addition, it has been used to study the mechanism of action of various drugs and to investigate the biochemical and physiological effects of certain compounds. This compound has also been used to study the structure-activity relationships of various compounds and to investigate the pharmacological effects of certain drugs.

Mechanism of Action

The mechanism of action of 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl pyridine-3-carboxylate is not fully understood. However, it is thought that the presence of the nitrogen atom in the five-membered ring system increases the reactivity of the compound, allowing for rapid and efficient synthesis of a variety of compounds. In addition, the carboxyl group increases the solubility of this compound in aqueous solutions, making it easier to use in laboratory experiments.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is thought that the compound may have a range of effects on the body, including the inhibition of certain enzymes and the activation of certain receptors. In addition, this compound may have an effect on the metabolism of certain drugs, resulting in increased or decreased drug activity.

Advantages and Limitations for Lab Experiments

The use of 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl pyridine-3-carboxylate in laboratory experiments has a number of advantages. The compound is relatively inexpensive and can be synthesized quickly and easily. In addition, this compound is highly soluble in aqueous solutions, making it easy to use in a variety of experiments. However, there are some limitations to the use of this compound in laboratory experiments. The compound is not very stable and can degrade over time, making it difficult to store for long periods of time. In addition, this compound is not very soluble in organic solvents, making it difficult to use in certain types of experiments.

Future Directions

There are a number of potential future directions for research into 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl pyridine-3-carboxylate. One potential direction is to further investigate the biochemical and physiological effects of the compound. This could include studying the effects of this compound on the metabolism of certain drugs, as well as investigating its potential as an inhibitor or activator of certain enzymes or receptors. Another potential direction is to investigate the use of this compound in the synthesis of more complex molecules, such as peptides and peptidomimetics. Finally, further research into the stability of this compound could help to improve its shelf life and storage conditions.

Synthesis Methods

The synthesis of 1-(4-methoxy-1,3-benzothiazol-2-yl)azetidin-3-yl pyridine-3-carboxylate is a two-step process. First, a reaction between 4-methoxy-1,3-benzothiazol-2-yl chloride and pyridine-3-carboxylic acid is carried out in the presence of a base such as sodium hydroxide. This reaction produces the desired product, this compound. This product can then be purified by recrystallization or column chromatography.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and potential biological activity. Proper safety precautions should be taken when handling this compound.